2-(Difluoromethyl)-1H-benzimidazol-1-ol
Overview
Description
2-(Difluoromethyl)-1H-benzimidazol-1-ol (DFMBI) is a small molecule drug that has been studied for its potential therapeutic applications in a variety of diseases and conditions. It is a structural analog of the widely used benzimidazole drug, omeprazole, and shares many of its properties. DFMBI has been studied for its ability to inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in inflammation and pain. In addition, DFMBI has been shown to have anti-cancer, anti-inflammatory, and anti-oxidant properties.
Mechanism of Action
2-(Difluoromethyl)-1H-benzimidazol-1-ol works by inhibiting the enzyme cyclooxygenase-2 (COX-2). This enzyme is involved in the production of pro-inflammatory molecules, such as prostaglandins and thromboxanes. By inhibiting this enzyme, 2-(Difluoromethyl)-1H-benzimidazol-1-ol can reduce inflammation and pain. In addition, 2-(Difluoromethyl)-1H-benzimidazol-1-ol has been shown to have anti-cancer and anti-oxidant properties, which may be due to its ability to inhibit the activity of other enzymes, such as lipoxygenase and NADPH oxidase.
Biochemical and Physiological Effects
2-(Difluoromethyl)-1H-benzimidazol-1-ol has been studied for its biochemical and physiological effects. In animal studies, it has been shown to reduce inflammation and pain. In addition, it has been shown to reduce the growth of cancer cells and to reduce oxidative stress. It has also been shown to reduce the production of pro-inflammatory molecules, such as prostaglandins and thromboxanes.
Advantages and Limitations for Lab Experiments
2-(Difluoromethyl)-1H-benzimidazol-1-ol has several advantages for lab experiments. It is a small molecule, so it can be easily synthesized and administered. It is also relatively stable, so it can be stored for long periods of time. In addition, it has been studied extensively, so there is a wealth of information available about its properties and effects.
However, there are some limitations to using 2-(Difluoromethyl)-1H-benzimidazol-1-ol in lab experiments. It is a potent inhibitor of COX-2, so it may have other effects on the body that are not yet known. In addition, it can be toxic at high doses, so it should be used with caution.
Future Directions
The potential therapeutic applications of 2-(Difluoromethyl)-1H-benzimidazol-1-ol are still being explored. Future research should focus on understanding the mechanisms of action of 2-(Difluoromethyl)-1H-benzimidazol-1-ol, as well as its potential therapeutic applications in various diseases and conditions. In addition, further research should be done to understand the biochemical and physiological effects of 2-(Difluoromethyl)-1H-benzimidazol-1-ol, as well as its potential toxic effects. Finally, further research should be done to develop more efficient synthesis methods for 2-(Difluoromethyl)-1H-benzimidazol-1-ol.
Scientific Research Applications
2-(Difluoromethyl)-1H-benzimidazol-1-ol has been studied extensively in scientific research applications. It has been shown to have anti-inflammatory, anti-cancer, and anti-oxidant properties. In addition, it has been used as a COX-2 inhibitor, which can be used to treat inflammation and pain. It has also been studied for its potential use in the treatment of Alzheimer’s disease, Parkinson’s disease, and other neurological disorders.
properties
IUPAC Name |
2-(difluoromethyl)-1-hydroxybenzimidazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6F2N2O/c9-7(10)8-11-5-3-1-2-4-6(5)12(8)13/h1-4,7,13H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HJDBPKDBLHEUQN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(N2O)C(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6F2N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Difluoromethyl)-1H-benzimidazol-1-ol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-{[(Pyrazin-2-yl)amino]methyl}benzonitrile](/img/structure/B1464159.png)
![1-{[(2,2,2-Trifluoroethyl)amino]methyl}cyclohexan-1-ol](/img/structure/B1464160.png)
![1-[(Methylamino)methyl]cyclopentan-1-amine](/img/structure/B1464172.png)
![2-[3-(2-Hydroxyethyl)-2-oxo-2,3-dihydro-1H-benzimidazol-1-yl]acetic acid](/img/structure/B1464176.png)
